Cas no 439096-52-3 (3,3,5-Trimethyl-1-{2-oxo-2-3-(trifluoromethyl)anilinoethyl}cyclohexanecarboxylic acid)

• Product Name: 3,3,5-Trimethyl-1-{2-oxo-2-3-(trifluoromethyl)anilinoethyl}cyclohexanecarboxylic acid
• CAS No: 439096-52-3
• MF: C₁₉H₂₄F₃NO₃
• MW: 371.393976211548
• CID: 4651486
• Update Time: 2025-08-04

3,3,5-Trimethyl-1-{2-oxo-2-3-(trifluoromethyl)anilinoethyl}cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethyl-1-{2-oxo-2-[3-(trifluoromethyl)anilino]ethyl}cyclohexanecarboxylic acid
• 3,3,5-Trimethyl-1-{2-oxo-2-3-(trifluoromethyl)anilinoethyl}cyclohexanecarboxylic acid

• Inchi： 1S/C19H24F3NO3/c1-12-8-17(2,3)11-18(9-12,16(25)26)10-15(24)23-14-6-4-5-13(7-14)19(20,21)22/h4-7,12H,8-11H2,1-3H3,(H,23,24)(H,25,26)
• InChI Key： QQLVXYUIIGTHTC-UHFFFAOYSA-N
• SMILES： C1(CC(=O)NC2=CC=CC(C(F)(F)F)=C2)(C(O)=O)CC(C)CC(C)(C)C1

Additional information on 3,3,5-Trimethyl-1-{2-oxo-2-3-(trifluoromethyl)anilinoethyl}cyclohexanecarboxylic acid

Introduction to CAS No. 439096-52-3: 3,3,5-Trimethyl-1-{2-oxo-2-[3-(trifluoromethyl)anilino]ethyl}cyclohexanecarboxylic Acid

CAS No. 439096-52-3, also known as 3,3,5-trimethyl-1-{2-oxo-2-[3-(trifluoromethyl)anilino]ethyl}cyclohexanecarboxylic acid, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its structural properties and potential bioactivity. The molecule consists of a cyclohexane ring substituted with multiple methyl groups and a carboxylic acid moiety, along with a trifluoromethyl-substituted aniline group attached via an ethyl chain.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic chemistry have made it possible to produce this compound with higher yields and better purity. The presence of the trifluoromethyl group adds significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This feature makes it particularly interesting for researchers exploring fluorinated compounds in drug discovery and materials science.

CAS No. 439096-52-3 has been studied for its potential in pharmacological applications. Preclinical studies suggest that this compound may exhibit anti-inflammatory or antioxidant properties due to its structural similarities to known bioactive molecules. The cyclohexane ring provides a rigid framework that could enhance the molecule's binding affinity to specific biological targets.

In addition to its pharmacological potential, this compound has also been investigated for its role in polymer chemistry. The carboxylic acid group can participate in polymerization reactions, making it a candidate for the development of novel polymeric materials with tailored properties. Recent research highlights the importance of fluorinated compounds in creating materials with improved thermal stability and mechanical strength.

The trifluoromethyl substituent on the aniline group introduces additional complexity to the molecule's electronic structure. This substitution pattern can influence the compound's solubility, partition coefficient, and overall pharmacokinetics if used as a drug candidate. Understanding these properties is crucial for optimizing the compound's bioavailability and efficacy.

From an environmental standpoint, the stability of CAS No. 439096-52-3 under various conditions is a topic of interest. Fluorinated compounds are often more resistant to degradation due to the strong carbon-fluorine bond. This characteristic raises questions about their long-term impact on ecosystems if released into the environment.

In conclusion, CAS No. 439096-52-3 represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure, incorporating both trifluoromethyl and cyclohexane functionalities, positions it as a promising candidate for further exploration in fields ranging from drug discovery to materials science.